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Introduction

Sorting Nexin 18 (SNX18) is a member of the sorting nexin (SNX) family of proteins,
characterized by the presence of a Phox homology (PX) domain and a Bin/Amphiphysin/Rvs
(BAR) domain.[1][2] This structural arrangement allows SNX18 to play a crucial role in
membrane trafficking and remodeling events within the cell. Specifically, SNX18 is involved in
endocytic recycling and has been identified as a key regulator of autophagosome biogenesis.
[3][4] Its ability to induce membrane curvature and form tubules is fundamental to these
processes. The in vitro membrane tubulation assay using purified SNX18 provides a powerful
tool to study the molecular mechanisms of membrane remodeling and to screen for potential
modulators of these pathways.

Principle of the Assay

The in vitro membrane tubulation assay reconstitutes the initial step of vesicle formation by
incubating purified SNX18 protein, typically the PX-BAR domain, with artificial lipid vesicles
(liposomes). The BAR domain of SNX18 senses and induces membrane curvature, leading to
the formation of membrane tubules from the liposome surface. The PX domain facilitates the
binding of SNX18 to specific phosphoinositides, particularly phosphatidylinositol 4,5-
bisphosphate (PtdIns(4,5)P2), on the liposome membrane, which is a critical step for its
tubulation activity.[1][2] The resulting membrane tubules can be visualized and quantified using
techniques such as electron microscopy or fluorescence microscopy.
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Signaling Pathways and Experimental Workflow

SNX18 functions at the intersection of several key cellular trafficking pathways, including
clathrin-mediated endocytosis and autophagy. Its interaction with dynamin, a GTPase essential
for membrane fission, and the adaptor protein complex 1 (AP-1) highlights its role in vesicle
scission and sorting.[1][2] In the context of autophagy, SNX18 interacts with ATG16L1 and LC3
to facilitate the formation of the autophagosome.[3][4]

SNX18 Signaling Pathway in Autophagy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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